![molecular formula C16H12Cl2N2O4S2 B2449032 N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide CAS No. 941951-91-3](/img/structure/B2449032.png)
N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide, also known as DCB-3503, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects certain biochemical and physiological processes.
Mechanism of Action
N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide inhibits PP2A by binding to the catalytic subunit of the enzyme. This binding prevents the enzyme from dephosphorylating its substrates, which leads to the accumulation of phosphorylated proteins in the cell. This accumulation of phosphorylated proteins can have various effects on cellular processes, depending on the specific proteins involved.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on the specific cellular processes and proteins affected by the inhibition of PP2A. In cancer cells, for example, the inhibition of PP2A by this compound can lead to cell cycle arrest and apoptosis. In Alzheimer's disease, the accumulation of phosphorylated tau protein in the brain can be reduced by inhibiting PP2A with this compound. In Parkinson's disease, the inhibition of PP2A can prevent the aggregation of alpha-synuclein protein, which is a hallmark of the disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide in lab experiments is its selectivity for PP2A. This selectivity allows researchers to study the specific effects of inhibiting this enzyme without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity. Like many chemical compounds, this compound can have toxic effects on cells at high concentrations. Therefore, careful dosing and monitoring are necessary when using this compound in lab experiments.
Future Directions
There are many future directions for research on N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide. One area of interest is the development of more potent and selective inhibitors of PP2A. Another area of interest is the study of the specific effects of PP2A inhibition in different cellular contexts. For example, the effects of PP2A inhibition may differ between cancer cells and normal cells. Finally, the potential therapeutic applications of this compound in various diseases continue to be an area of active research.
Synthesis Methods
N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide can be synthesized using a variety of methods. One such method involves the reaction of 4,5-dichloro-2-aminobenzo[d]thiazole with 4-methoxybenzenesulfonyl chloride and N-(2-chloroacetyl)glycine in the presence of a base such as triethylamine. The resulting product is this compound, which can be purified using various techniques such as column chromatography.
Scientific Research Applications
N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide has been extensively studied for its potential applications in scientific research. One of the most notable applications is its use as a selective inhibitor of the protein phosphatase 2A (PP2A) enzyme. PP2A is a critical enzyme that regulates various cellular processes such as cell growth, differentiation, and apoptosis. By inhibiting PP2A, this compound has been found to have potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O4S2/c1-24-9-2-4-10(5-3-9)26(22,23)8-13(21)19-16-20-15-12(25-16)7-6-11(17)14(15)18/h2-7H,8H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMEHISAKMNZMPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.